13-Bromotridecanenitrile

• Molecular Formula: C13H24BrN
• Molecular Weight: 274.24 g/mol
• IUPAC Name: 13-bromotridecanenitrile
• InChI: InChI=1S/C13H24BrN/c14-12-10-8-6-4-2-1-3-5-7-9-11-13-15/h1-12H2
• InChI Key: MRHHLDKAINRVOQ-UHFFFAOYSA-N
• Canonical SMILES: C(CCCCCCBr)CCCCCC#N

Description

13-Bromotridecanenitrile is a brominated aliphatic nitrile with the molecular formula $ \text{C}{13}\text{H}{24}\text{BrN} $. It features a 13-carbon chain terminating in a nitrile group ($-\text{CN}$) and a bromine atom at the terminal position. This structure confers unique physicochemical properties, such as moderate polarity due to the nitrile group and reactivity influenced by the bromine substituent.

Comparison with Similar Compounds

Data Tables

Table 1: Physicochemical Comparison

Property	This compound	5-Bromopentanenitrile	5-Bromo-2,3-difluorobenzonitrile
Molecular Formula	C₁₃H₂₄BrN	C₅H₈BrN	C₇H₂BrF₂N
Molecular Weight (g/mol)	270.2 (estimated)	162.03	233.0
Boiling Point (°C)	>250 (estimated)	200–210 (estimated)	280–300 (estimated)
LogP	~3.0 (estimated)	~1.5	2.5
Solubility	Organic solvents	Organic solvents	Limited in water

Table 2: Functional Comparison

Parameter	This compound	HBCD
Primary Use	Synthetic intermediate	Flame retardant
Environmental Persistence	Moderate	High (POP-listed)
Reactivity	High (nucleophilic substitution)	Low (non-reactive)

Research Findings and Trends

• Synthetic Utility : Aliphatic bromonitriles like this compound are pivotal in synthesizing ω-bromo fatty acids, agrochemicals, and liquid crystals .